3-(Difluoromethyl)-2-methylindazole-6-carboxylic acid

• IUPAC Name: 3-(difluoromethyl)-2-methylindazole-6-carboxylic acid
• InChI: InChI=1S/C10H8F2N2O2/c1-14-8(9(11)12)6-3-2-5(10(15)16)4-7(6)13-14/h2-4,9H,1H3,(H,15,16)
• InChI Key: VZDYBRYBEVLIDQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2C=CC(=CC2=N1)C(=O)O)C(F)F
• Molecular Formula: C10H8F2N2O2
• Molecular Weight: 226.18 g/mol

Description

“3-(Difluoromethyl)-2-methylindazole-6-carboxylic acid” is a synthetic chemical that is used as a pesticide. It is a novel fungicidally active succinate dehydrogenase inhibitor. It carries a difluoromethyl and methyl-bearing pyrazoline, pyrrole, or thiophene ring in the acid component.

Synthesis Analysis

The synthesis of this compound involves unique routes, which rely on the van Leusen pyrrole synthesis and the halogen dance reaction. The synthesis of three completely novel difluoromethylated heterocycles was developed for the fungicidally active SDHIs.

Molecular Structure Analysis

The molecular formula of “this compound” is C6H6F2N2O2. Its average mass is 176.121 Da and its monoisotopic mass is 176.039734 Da.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. The process includes the van Leusen pyrrole synthesis and the halogen dance reaction.

Mechanism of Action

The compound acts as a succinate dehydrogenase inhibitor (SDHI), which is a broad-spectrum mode of action class on the fungicide market. It is applied against all kinds of phytopathogens including seed- and soilborne diseases.

Safety and Hazards

The compound should be handled with care to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. It is recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.